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Compound of Interest

Compound Name: 2,3-Dimethylmaleimide

Cat. No.: B091841 Get Quote

An In-depth Technical Guide to 2,3-Dimethylmaleimide for Researchers and Drug

Development Professionals

Introduction
2,3-Dimethylmaleimide is a derivative of maleimide, a five-membered unsaturated imide ring.

[1] The presence of methyl groups at the 2 and 3 positions of the ring gives the compound

distinct reactivity and stability.[1] This guide provides a comprehensive overview of 2,3-
Dimethylmaleimide, including its chemical properties, safety data, synthesis protocols, and

key applications in research and development.

Chemical and Physical Properties
2,3-Dimethylmaleimide is a solid at room temperature with a melting point ranging from 91 to

96 °C.[2] Its chemical reactivity is primarily defined by the electron-deficient nature of the five-

membered ring, making the carbon-carbon double bond highly electrophilic and susceptible to

nucleophilic attack, particularly Michael addition reactions with thiols.[1] This reactivity is

fundamental to its use in bioconjugation.[1]

Table 1: Physical and Chemical Properties of 2,3-
Dimethylmaleimide
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Property Value Reference

CAS Number 17825-86-4 [1][3]

Molecular Formula C₆H₇NO₂ [3]

Molecular Weight 125.13 g/mol [1][3]

IUPAC Name 3,4-dimethylpyrrole-2,5-dione [1][3]

Melting Point 91 - 96 °C [2]

Boiling Point 223 °C @ 760 mmHg [2]

Appearance Beige Solid [2]

InChI Key
ZTWMBHJPUJJJME-

UHFFFAOYSA-N
[1][3]

Safety Data
2,3-Dimethylmaleimide is classified as harmful if swallowed, causes severe skin burns and

eye damage, and may cause an allergic skin reaction.[4] It is crucial to handle this compound

with appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[2]

Table 2: GHS Hazard Information for 2,3-
Dimethylmaleimide

Hazard Statement Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Corrosion H314
Causes severe skin burns and

eye damage.[4]

Skin Sensitization H317
May cause an allergic skin

reaction.[4]

Serious Eye Damage H318 Causes serious eye damage.

Precautionary Statements:
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P260: Do not breathe dust.[4]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P310: Immediately call a POISON CENTER or doctor/physician.[4]

Experimental Protocols
Protocol 1: Synthesis of N-Aryl-2,3-Dimethylmaleimides
The primary method for synthesizing N-substituted 2,3-dimethylmaleimides is the

condensation reaction between 2,3-dimethylmaleic anhydride and a primary amine.[1] The

reaction with arylamines often proceeds directly to the imide product without the isolation of the

intermediate amic acid.[1][5]

Materials:

2,3-Dimethylmaleic anhydride

Primary arylamine (e.g., aniline)

Acetone

Ether

Procedure:

Dissolve 0.01 mole of 2,3-dimethylmaleic anhydride in 25 mL of ether.

With stirring and cooling, add 0.01 mole of the primary arylamine dropwise to the solution.
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Allow the reaction mixture to stand overnight at room temperature.

Evaporate the solvent to dryness.

Dissolve the residue in 10 mL of acetone and filter the solution.

The filtrate contains the N-aryl-2,3-dimethylmaleimide product. Further purification can be

achieved by recrystallization from a suitable solvent.[5]

Diagram of Synthesis Workflow:
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Synthesis of N-Aryl-2,3-Dimethylmaleimide

2,3-Dimethylmaleic Anhydride
+
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Michael Addition of Thiol to 2,3-Dimethylmaleimide

2,3-Dimethylmaleimide

Electrophilic Double Bond

{ Thioether Conjugate |  Stable C-S Bond}

Covalent Bond Formation
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Nucleophilic Thiol Group

Nucleophilic Attack

UV-Induced [2+2] Photocycloaddition

Maleimide 1

UV Irradiation

Maleimide 2

Cyclobutane Dimer
(Crosslink)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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